Cas no 1181643-89-9 (3-(2-Methylphenyl)cyclopentanone)
3-(2-Methylphenyl)cyclopentanone Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-METHYLPHENYL)CYCLOPENTANONE
- 3-(o-Tolyl)cyclopentanone
- 3-(2-methylphenyl)cyclopentan-1-one
- 3-(2-Methylphenyl)cyclopentanone
-
- Inchi: 1S/C12H14O/c1-9-4-2-3-5-12(9)10-6-7-11(13)8-10/h2-5,10H,6-8H2,1H3
- InChI Key: BXCHHGSLVCJENB-UHFFFAOYSA-N
- SMILES: O=C1CCC(C2C=CC=CC=2C)C1
Computed Properties
- Exact Mass: 174.104465066g/mol
- Monoisotopic Mass: 174.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 2.2
3-(2-Methylphenyl)cyclopentanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD12175775-5g |
3-(o-Tolyl)cyclopentanone |
1181643-89-9 | 95+% | 5g |
$499 | 2024-07-23 |
3-(2-Methylphenyl)cyclopentanone Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 3-(2-Methylphenyl)cyclopentanone
Introduction to 3-(2-Methylphenyl)cyclopentanone (CAS No: 1181643-89-9)
3-(2-Methylphenyl)cyclopentanone, identified by its Chemical Abstracts Service (CAS) number 1181643-89-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopentanone core substituted with a 2-methylphenyl group, has garnered attention due to its versatile structural framework and potential applications in synthetic chemistry and drug development. The unique combination of a cyclopentanone ring and an aromatic ring with a methyl substituent makes it a compound of interest for medicinal chemists exploring novel pharmacophores.
The structural motif of 3-(2-Methylphenyl)cyclopentanone presents a promising scaffold for further derivatization, enabling the creation of structurally diverse analogs with tailored biological activities. The presence of the aromatic 2-methylphenyl group introduces hydrophobicity and potential pi-stacking interactions, which are often exploited in drug design to enhance binding affinity and metabolic stability. Additionally, the cyclopentanone ring provides a rigid three-dimensional structure that can be optimized for specific biological targets.
In recent years, the field of medicinal chemistry has seen increasing interest in heterocyclic compounds due to their diverse biological properties. 3-(2-Methylphenyl)cyclopentanone exemplifies this trend, as it integrates elements from both aromatic and cyclic systems, offering a rich chemical space for exploration. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory pathways.
One of the most compelling aspects of 3-(2-Methylphenyl)cyclopentanone is its utility as a building block in the synthesis of pharmacologically active compounds. For instance, its structure can be modified to develop novel ligands for G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. The cyclopentanone moiety can serve as a scaffold for conformational constraints, while the aromatic ring provides opportunities for interaction with specific amino acid residues in the binding pocket of target proteins.
Recent studies have highlighted the importance of 3-(2-Methylphenyl)cyclopentanone in the development of compounds with anti-inflammatory properties. The compound has been shown to exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, such as COX-2 and LOX. These findings suggest that derivatives of 3-(2-Methylphenyl)cyclopentanone could serve as lead compounds for the development of new therapeutic agents targeting chronic inflammatory diseases.
The synthesis of 3-(2-Methylphenyl)cyclopentanone typically involves multi-step organic reactions, often starting from commercially available precursors like benzaldehyde derivatives or cyclopentanones. Advanced synthetic methodologies, including cross-coupling reactions and transition metal catalysis, have been employed to achieve high yields and enantioselectivity in its preparation. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the growing sophistication of modern organic synthesis techniques.
In addition to its pharmaceutical applications, 3-(2-Methylphenyl)cyclopentanone has shown promise in materials science. Its rigid structure and aromaticity make it a candidate for use in organic electronics, where such compounds can contribute to the development of new materials with enhanced thermal and chemical stability. Furthermore, its ability to participate in π-stacking interactions suggests potential applications in supramolecular chemistry and nanotechnology.
The exploration of 3-(2-Methylphenyl)cyclopentanone extends into computational chemistry, where molecular modeling techniques are used to predict its behavior and interactions with biological targets. High-throughput virtual screening (HTVS) has been employed to identify derivatives with enhanced potency and selectivity. These computational approaches complement experimental efforts by providing rapid assessments of large libraries of compounds, thereby accelerating the drug discovery process.
Future research directions for 3-(2-Methylphenyl)cyclopentanone may include investigating its role in treating neurological disorders. Preliminary data suggest that derivatives of this compound could interact with neurotransmitter receptors, offering potential treatments for conditions such as Alzheimer's disease or Parkinson's disease. The ability to fine-tune its structure to modulate receptor binding affinities makes it an attractive candidate for further exploration.
The environmental impact of synthesizing and using 3-(2-Methylphenyl)cyclopentanone is also an area of growing interest. Green chemistry principles are being applied to develop more sustainable synthetic routes, minimizing waste and reducing energy consumption. Such efforts align with broader trends in pharmaceutical research aimed at creating environmentally friendly processes without compromising efficiency or yield.
In conclusion, 3-(2-Methylphenyl)cyclopentanone (CAS No: 1181643-89-9) represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a versatile scaffold for drug development, materials science, and beyond. As research continues to uncover new possibilities for this molecule, it is likely to remain at the forefront of scientific inquiry in the coming years.
1181643-89-9 (3-(2-Methylphenyl)cyclopentanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)